Cas no 51885-81-5 (Methyl 4-acetyl-3-nitrobenzoate)

• Product Name: Methyl 4-acetyl-3-nitrobenzoate
• CAS No: 51885-81-5
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• MDL: MFCD30189414
• CID: 1578211
• PubChem ID: 19047729
• Update Time: 2025-06-18

Methyl 4-acetyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-acetyl-3-nitro-, methyl ester
• Methyl 4-acetyl-3-nitrobenzoate
• BS-17172
• 51885-81-5
• methyl4-acetyl-3-nitrobenzoate
• AKOS030623234
• 4-acetyl-3-nitro-benzoic acid methyl ester
• MFCD30189414
• SCHEMBL8000314
• RWLGQQWVBIMMEG-UHFFFAOYSA-N
• CS-0160779
• D83918

• MDL： MFCD30189414
• Inchi： 1S/C10H9NO5/c1-6(12)8-4-3-7(10(13)16-2)5-9(8)11(14)15/h3-5H,1-2H3
• InChI Key： RWLGQQWVBIMMEG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(C)=O)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.04807
• Monoisotopic Mass: 223.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 86.51

Additional information on Methyl 4-acetyl-3-nitrobenzoate

Methyl 4-acetyl-3-nitrobenzoate (CAS No. 51885-81-5): A Comprehensive Overview

Methyl 4-acetyl-3-nitrobenzoate (CAS No. 51885-81-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various applications, ranging from synthetic chemistry to potential therapeutic uses. The detailed exploration of its chemical characteristics, synthesis methods, and emerging applications provides a comprehensive understanding of its significance in modern science.

The molecular structure of Methyl 4-acetyl-3-nitrobenzoate consists of a benzoate core substituted with both an acetyl group at the 4-position and a nitro group at the 3-position. This specific arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis. The presence of the nitro group enhances its utility in various chemical transformations, while the acetyl moiety contributes to its solubility and reactivity in different solvents.

In recent years, the compound has been extensively studied for its potential applications in pharmaceutical research. The nitro group in its structure is particularly noteworthy, as it can be reduced to an amine under controlled conditions, leading to the formation of new derivatives with altered properties. This transformation has opened up avenues for the development of novel bioactive molecules. Additionally, the acetyl group provides a site for further functionalization, allowing chemists to tailor the compound for specific synthetic pathways.

The synthesis of Methyl 4-acetyl-3-nitrobenzoate typically involves a multi-step process that begins with the nitration of benzoic acid derivatives followed by acetylation. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Recent advancements in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

One of the most compelling aspects of Methyl 4-acetyl-3-nitrobenzoate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new pharmaceuticals and agrochemicals. For instance, derivatives of this compound have shown promise in preliminary studies as potential inhibitors of certain enzymes involved in metabolic pathways. These findings highlight its significance in drug discovery and development.

The compound's versatility extends beyond pharmaceutical applications. It has been utilized in materials science, where its ability to undergo selective modifications makes it useful for creating functionalized polymers and coatings. The nitro group's electron-withdrawing nature allows for fine-tuning of material properties, such as conductivity and thermal stability, making it valuable for advanced material design.

In academic research, Methyl 4-acetyl-3-nitrobenzoate has been employed as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure and predictable reactivity make it an ideal candidate for teaching and learning purposes in organic chemistry courses. Furthermore, its use in interdisciplinary studies has fostered collaboration between chemists and biologists, leading to innovative approaches in drug design.

The safety profile of Methyl 4-acetyl-3-nitrobenzoate is another critical consideration. While it is not classified as a hazardous substance under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Its stability under various conditions has been thoroughly investigated, providing guidelines for storage and transportation that minimize risks associated with exposure.

Future research directions for Methyl 4-acetyl-3-nitrobenzoate are promising and multifaceted. Efforts are ongoing to explore new synthetic routes that enhance yield and reduce waste, aligning with green chemistry principles. Additionally, studies are being conducted to uncover novel biological activities of its derivatives, which could lead to breakthroughs in therapeutic interventions.

The impact of Methyl 4-acetyl-3-nitrobenzoate on scientific progress is undeniable. Its contributions span multiple disciplines, from fundamental chemistry to applied research in medicine and materials science. As our understanding of its properties continues to grow, so too will its applications across various sectors. The compound stands as a testament to the power of organic chemistry in driving innovation and solving complex problems.